Cas no 55102-39-1 (4beta-Carboxy-19-nortotarol)

4beta-Carboxy-19-nortotarol structure
4beta-Carboxy-19-nortotarol structure
Product Name:4beta-Carboxy-19-nortotarol
CAS No:55102-39-1
MF:C20H28O3
MW:316.434526443481
CID:1080688
PubChem ID:15694359
Update Time:2025-04-20

4beta-Carboxy-19-nortotarol Chemical and Physical Properties

Names and Identifiers

    • 4β-Carboxy-19-nortotarol
    • 4beta-Carboxy-19-nortotarol
    • Rospiglioside aglycon
    • 18-Totarolic acid
    • 9138AF
    • FS-8722
    • AKOS040761158
    • CHEMBL517672
    • 55102-39-1
    • (1S,4aS,10aR)-7-hydroxy-1,4a-dimethyl-8-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
    • (1S,4AS,10AR)-7-HYDROXY-8-ISOPROPYL-1,4A-DIMETHYL-2,3,4,9,10,10A-HEXAHYDROPHENANTHRENE-1-CARBOXYLIC ACID
    • 4b-Carboxy-19-nortotarol
    • Inchi: 1S/C20H28O3/c1-12(2)17-13-6-9-16-19(3,14(13)7-8-15(17)21)10-5-11-20(16,4)18(22)23/h7-8,12,16,21H,5-6,9-11H2,1-4H3,(H,22,23)/t16-,19-,20+/m1/s1
    • InChI Key: ODFSGGBGOKCJFA-AHRSYUTCSA-N
    • SMILES: OC([C@@]1(C)CCC[C@]2(C)C3C=CC(=C(C(C)C)C=3CC[C@H]21)O)=O

Computed Properties

  • Exact Mass: 316.20384475g/mol
  • Monoisotopic Mass: 316.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 5.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 449.1±45.0 °C at 760 mmHg
  • Flash Point: 239.6±25.2 °C
  • Solubility: Almost insoluble (0.026 g/l) (25 º C),
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4beta-Carboxy-19-nortotarol Security Information

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